Cas no 394207-63-7 (1-Propene-2-sulfonamide,N-[5-(3-methoxyphenoxy)-6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-(4-pyridinyl)-4-pyrimidinyl]-1-phenyl-)

1-Propene-2-sulfonamide,N-[5-(3-methoxyphenoxy)-6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-(4-pyridinyl)-4-pyrimidinyl]-1-phenyl- structure
394207-63-7 structure
Product Name:1-Propene-2-sulfonamide,N-[5-(3-methoxyphenoxy)-6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-(4-pyridinyl)-4-pyrimidinyl]-1-phenyl-
CAS No:394207-63-7
MF:C32H30N6O7S
MW:642.681605815887
CID:291890
Update Time:2024-01-27

1-Propene-2-sulfonamide,N-[5-(3-methoxyphenoxy)-6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-(4-pyridinyl)-4-pyrimidinyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propene-2-sulfonamide,N-[5-(3-methoxyphenoxy)-6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-(4-pyridinyl)-4-pyrimidinyl]-1-phenyl-
    • 1-Propene-2-sulfonamide, N-[5-(3-methoxyphenoxy)-6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-(4-pyridinyl)-4-pyrimidinyl]-1-phenyl-
    • Inchi: 1S/C32H30N6O7S/c1-22(18-23-8-5-4-6-9-23)46(39,40)38-30-28(45-26-11-7-10-25(19-26)41-2)31(37-29(36-30)24-12-14-33-15-13-24)43-16-17-44-32-34-20-27(42-3)21-35-32/h4-15,18-21H,16-17H2,1-3H3,(H,36,37,38)
    • InChI Key: PXYZRDUVELALRQ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)=C(S(NC1C(OC2=CC=CC(OC)=C2)=C(OCCOC2=NC=C(OC)C=N2)N=C(C2C=CN=CC=2)N=1)(=O)=O)C

Computed Properties

  • Exact Mass: 642.1899

Experimental Properties

  • Density: 1.355±0.06 g/cm3(Predicted)
  • Boiling Point: 742.5±70.0 °C(Predicted)
  • PSA: 156.77
  • pka: 5.66±0.50(Predicted)
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